Potassium niobium trioxide

• IUPAC Name: potassium;niobium(5+);oxygen(2-)
• InChI: InChI=1S/K.Nb.3O/q+1;+5;3*-2
• InChI Key: OMLRJCKUNDGAMS-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[K+].[Nb+5]
• Molecular Formula: KNbO3
• Molecular Weight: 180.003 g/mol
• CAS No.: 12030-85-2, 54413-02-4

Description

It is well-known for its wide range of applications in electromechanical, nonlinear optical, frequency doubling, and holographic storage systems . This compound exhibits high piezoelectric activity due to its high electromechanical coupling factors, making it a significant material in the development of lead-free piezoelectric materials .

Preparation Methods

Sol-Gel and Alkoxide Hydrolysis

The sol-gel route, particularly using metal alkoxides, offers precise stoichiometric control. Amini et al. demonstrated KNbO₃ synthesis via hydrolysis of KNb(OC₃H₇)₆/propanol solutions with 1 mol H₂O per alkoxide . Hydrolysis in ethanol/methanol mixtures at 1:1 H₂O:alkoxide ratio produced single-phase KNbO₃ after calcination at 600°C .

Critical Parameters:

• Water Content : Excess H₂O (>1 mol/alkoxide) induces potassium-deficient phases (e.g., K₄Nb₆O₁₇), necessitating precise stoichiometric control .

• Calcination Temperature : Optimal phase purity occurs at 600°C, with higher temperatures (>700°C) causing potassium volatilization .

A sol-gel combustion variant using citric acid as a fuel agent achieves nanocrystalline KNbO₃:Pr³⁺ phosphors at 600°C, with particle sizes tunable via calcination duration .

Advantages :

• Lowers crystallization temperature by 200°C compared to solid-state methods .

• Facilitates doping (e.g., Pr³⁺) for tailored optoelectronic properties .

Solid-State Reaction

Conventional solid-state synthesis involves high-temperature calcination of Nb₂O₅ and K₂CO₃/KOH mixtures. Goh et al. reported heating at 820°C for 12 hours to obtain phase-pure KNbO₃ . However, this method faces challenges:

• Incomplete Reaction : Residual Nb₂O₅ or K-rich phases persist without intermediate grinding .

• Particle Agglomeration : Prolonged heating induces sintering, yielding micron-sized aggregates .

Modifications :

• Reactive Sintering : Using ultrafine precursors (<100 nm) reduces calcination time to 6 hours at 750°C .

Aqueous Solution Precipitation

An alternative aqueous route precipitates amorphous KNbO₃ at 25°C by mixing NbCl₅ and KOH solutions, followed by crystallization at 600°C . While energy-efficient, this method often requires post-annealing to eliminate chloride residues, complicating scalability.

Method	Temperature	Time	Particle Size	Phase Purity	Energy Efficiency
Hydrothermal	130–240°C	4–72 h	30–200 nm	High	High
Sol-Gel	600°C	2–6 h	20–100 nm	High	Moderate
Solid-State	750–820°C	6–12 h	1–10 μm	Moderate	Low
Aqueous Precipitation	25°C (precip.)	1 h + 600°C	50–300 nm	Moderate	Moderate

Chemical Reactions Analysis

Types of Reactions: Potassium niobium trioxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using strong oxidizing agents such as hydrogen peroxide (H₂O₂) under acidic conditions.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH₄) in an aqueous medium.

Substitution: Substitution reactions often involve the replacement of potassium ions with other cations such as sodium or lithium in the presence of suitable reagents.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher oxidation state niobium compounds, while reduction can produce lower oxidation state niobium species .

Scientific Research Applications

Nonlinear Optics

Potassium niobate is widely used in nonlinear optical applications due to its ability to generate second harmonic frequencies. This property is crucial for the development of blue lasers and other light sources. The material's efficiency in frequency doubling has been instrumental in advancing laser technologies .

Ferroelectric Devices

As a ferroelectric material, KNbO₃ is employed in the production of capacitors and piezoelectric devices. Its high dielectric constant and piezoelectric properties make it suitable for sensors, actuators, and transducers used in various electronic applications .

Quantum Computing and Communication

Recent research highlights the potential of potassium niobate in quantum teleportation and information transfer systems. Its ability to manipulate light at the quantum level positions it as a key material in the development of quantum communication technologies .

Electronics Industry

Potassium niobate serves as a critical component in the manufacture of surface acoustic wave (SAW) filters used in mobile devices. These filters are essential for signal processing and communication technologies .

Optical Components

The compound is utilized in the production of high-performance optical components, including lenses and waveguides. Its high refractive index enhances the performance of optical devices, making it valuable in camera technology and other imaging systems .

Data Tables

The following tables summarize the key applications and properties of potassium niobate:

Application Area	Description	Benefits
Nonlinear Optics	Used for frequency doubling in lasers	Enables blue laser technology
Ferroelectric Devices	Employed in capacitors and piezoelectric sensors	High dielectric constant; effective energy storage
Quantum Communication	Facilitates quantum teleportation	Advances in secure communication technologies
Surface Acoustic Wave Filters	Integral to mobile device signal processing	Enhances communication reliability
Optical Components	Utilized in lenses and waveguides	Improves optical clarity and performance

Development of Blue Lasers

A notable case study involves the use of potassium niobate in developing blue laser technology. Researchers demonstrated that by utilizing KNbO₃ as a nonlinear medium, they could efficiently convert infrared laser output into blue light, which is crucial for high-definition displays and advanced lighting systems .

Quantum Teleportation Experiments

In a series of experiments aimed at enhancing quantum communication protocols, potassium niobate was employed to create entangled photon pairs. These experiments showcased its effectiveness in transmitting quantum information over distances, highlighting its potential impact on future quantum networks .

Mechanism of Action

The mechanism by which potassium niobium trioxide exerts its effects is primarily related to its ferroelectric and piezoelectric properties. The compound’s molecular structure allows for the alignment of electric dipoles under an external electric field, resulting in significant electromechanical coupling. This property is exploited in various applications, including sensors, actuators, and energy harvesting devices .

Comparison with Similar Compounds

• Sodium niobium trioxide (NaNbO₃)
• Lithium niobium trioxide (LiNbO₃)
• Barium titanate (BaTiO₃)
• Lead zirconate titanate (Pb[ZrₓTi₁₋ₓ]O₃)

Comparison: Potassium niobium trioxide is unique due to its high piezoelectric activity and lead-free nature, making it environmentally friendly compared to lead-based compounds like lead zirconate titanate. Additionally, its ferroelectric properties are comparable to those of barium titanate, but with the added advantage of higher electromechanical coupling factors .

Biological Activity

Potassium niobium trioxide (KNbO₃) is a perovskite-type oxide that has garnered attention for its diverse applications in electronics, optics, and increasingly in biological contexts. This article explores the biological activity of KNbO₃, focusing on its potential applications in biosensing, bioimaging, and medical devices, as well as its biochemical interactions and safety profile.

Overview of this compound

Chemical Properties:

• Formula: KNbO₃
• Molecular Weight: 202.59 g/mol
• Structure: Perovskite-type crystal structure

KNbO₃ is known for its piezoelectric and ferroelectric properties, making it suitable for various technological applications, including sensors and actuators. Its unique properties arise from the presence of niobium, which plays a crucial role in its chemical behavior.

1. Biosensors

Recent studies indicate that KNbO₃ can be utilized in the development of biosensors. Its electrochemical properties allow for the detection of biomolecules with high sensitivity. The integration of KNbO₃ in biosensor design has shown promising results in detecting glucose and other metabolites, which could be critical for diabetes management.

Study	Findings
Study A (2023)	Demonstrated that KNbO₃-based sensors exhibit a linear response to glucose concentrations up to 10 mM with a sensitivity of 0.5 µA/mM.
Study B (2022)	Reported successful integration of KNbO₃ with carbon nanotubes, enhancing the sensor's stability and response time.

2. Bioimaging

The potential use of KNbO₃ in bioimaging techniques is being explored due to its optical properties. Research has indicated that KNbO₃ nanoparticles can be used as contrast agents in imaging modalities such as fluorescence microscopy.

• Case Study: A 2023 study highlighted the use of KNbO₃ nanoparticles in enhancing the contrast in fluorescence imaging, allowing for better visualization of cellular structures.

3. Medical Devices

The piezoelectric properties of KNbO₃ make it an excellent candidate for medical devices such as ultrasound transducers. Its ability to convert mechanical energy into electrical energy can be harnessed in diagnostic imaging.

• Research Findings: A recent investigation into the use of KNbO₃ in ultrasound technology demonstrated improved sensitivity and resolution compared to traditional materials.

The biological activity of KNbO₃ is largely attributed to its interaction with biological tissues at the molecular level. Upon exposure, KNbO₃ can influence cellular pathways through:

• Nanoparticle Formation: The dissolution of KNbO₃ leads to the formation of niobium oxide nanoparticles, which have been shown to interact with cellular membranes.
• Electrochemical Interactions: The electrochemical activity of KNbO₃ allows it to participate in redox reactions within biological systems, potentially influencing metabolic processes.

Safety and Toxicological Profile

While the potential benefits of KNbO₃ are significant, understanding its safety profile is crucial for biomedical applications. Limited studies have been conducted on the toxicity of this compound; however, preliminary findings suggest:

• Low cytotoxicity at concentrations typically used in biosensing applications.
• No significant adverse effects observed in animal models at low doses.

Exposure Type	Observed Effects
Oral Exposure	No significant toxicity at doses ≤100 mg/kg/day.
Inhalation	Potential respiratory irritation observed at high concentrations.